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Compound of Interest

Compound Name: PRMT1-IN-1

Cat. No.: B3026467 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of PRMT1-IN-1, a

known inhibitor of Protein Arginine Methyltransferase 1 (PRMT1), in high-throughput screening

(HTS) assays. These guidelines are intended to assist in the discovery and characterization of

novel PRMT1 inhibitors.

Introduction to PRMT1
Protein Arginine Methyltransferase 1 (PRMT1) is a key enzyme that catalyzes the transfer of a

methyl group from S-adenosylmethionine (SAM) to arginine residues on histone and non-

histone proteins. This post-translational modification, specifically asymmetric dimethylation,

plays a crucial role in various cellular processes, including transcriptional regulation, signal

transduction, and DNA repair. Dysregulation of PRMT1 activity has been implicated in several

diseases, most notably cancer, making it an attractive target for therapeutic intervention. High-

throughput screening assays are essential tools for identifying and characterizing small

molecule inhibitors of PRMT1 that can serve as leads for drug development.

PRMT1-IN-1: A Tool Compound for HTS Assays
PRMT1-IN-1 is a small molecule inhibitor of human PRMT1 with a reported half-maximal

inhibitory concentration (IC50) of 4.8 μM[1]. Its utility in HTS lies in its role as a reference or

control compound to validate assay performance and to benchmark the potency of newly

identified inhibitors.
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Physicochemical Properties of PRMT1-IN-1
Property Value

IUPAC Name
4-amino-3,5-dibromo-2-(2,4,5,7-tetrabromo-6-

hydroxy-3-oxo-3H-xanthen-9-yl)benzoic acid[1]

Molecular Formula C₂₀H₇Br₆NO₅[1]

Molecular Weight 820.7 g/mol [1]

CAS Number 1025948-98-4[1][2]

Solubility Soluble in DMSO to 100 mM[1]

Signaling Pathway Involving PRMT1
The following diagram illustrates the fundamental role of PRMT1 in protein methylation, a

process that can be targeted by inhibitors like PRMT1-IN-1.
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PRMT1 Catalytic Cycle
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Fluorescence Polarization HTS Workflow

Dispense Test Compounds
(or PRMT1-IN-1) into 384-well plate

Add PRMT1 Enzyme

Pre-incubate

Add Fluorescent Probe

Incubate

Read Fluorescence Polarization

Data Analysis
(Calculate % Inhibition and Z')

 

Chemiluminescent HTS Workflow

Streptavidin-coated 384-well plate
with biotinylated peptide substrate

Add Test Compounds
(or PRMT1-IN-1)

Add PRMT1 Enzyme and SAM

Incubate

Wash

Add Primary Antibody
(anti-methyl arginine)
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AlphaLISA HTS Workflow

Add Test Compounds, PRMT1 Enzyme,
Biotinylated Substrate, and SAM to plate

Incubate (Enzymatic Reaction)

Add Streptavidin Donor Beads and
Antibody-conjugated Acceptor Beads

Incubate in the dark

Read AlphaScreen Signal

Data Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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